6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Molecular Formula: C19H24N6
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H24N6/c1-13-9-14(2)12-25(11-13)19-22-17(21-15-7-5-4-6-8-15)16-10-20-24(3)18(16)23-19/h4-8,10,13-14H,9,11-12H2,1-3H3,(H,21,22,23)
• InChI Key: KZTDBJAFXAVOEO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC(=C3C=NN(C3=N2)C)NC4=CC=CC=C4)C

Description

This molecule features:

• A 1-methyl group at position 1, which restricts rotational freedom and enhances metabolic stability.
• A 3,5-dimethylpiperidin-1-yl group at position 6, introducing steric bulk and modulating lipophilicity.
• A phenyl group at the N4-amine position, contributing to π-π stacking interactions in biological targets.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

In Vitro Studies

Recent studies have demonstrated that derivatives of pyrazolo[3,4-d]pyrimidine exhibit significant anti-proliferative activity against various cancer cell lines. For instance, one derivative showed IC50 values of 8.21 µM and 19.56 µM against A549 and HCT-116 cells, respectively . The compound's effectiveness was attributed to its ability to inhibit both wild-type and mutant forms of EGFR, highlighting its potential in overcoming resistance mechanisms often seen in cancer therapies.

Synthesis of New Derivatives

The synthesis of new derivatives based on the pyrazolo[3,4-d]pyrimidine scaffold has been a focus area due to their diverse biological activities. Structural modifications at various positions on the pyrazolo[3,4-d]pyrimidine core have led to compounds with improved potency and selectivity against specific kinases .

Compound	Target	IC50 (µM)	Notes
Compound 12b	EGFR WT	0.016	Potent inhibitor
Compound 12b	EGFR T790M	0.236	Effective against resistant mutant
Compound X	A549 Cell Line	8.21	Significant anti-proliferative effect
Compound Y	HCT-116 Cell Line	19.56	Notable cytotoxicity

Targeting Other Kinases

Beyond EGFR inhibition, pyrazolo[3,4-d]pyrimidine derivatives have shown promise in targeting other kinases implicated in various pathologies including inflammation and neurodegenerative diseases . The versatility of this scaffold allows for the exploration of new therapeutic avenues beyond oncology.

Potential as Antibacterial Agents

Emerging research indicates that some derivatives also possess antibacterial properties, suggesting a dual application in treating infections alongside their anticancer capabilities . This broadens the scope for clinical applications and highlights the importance of continued research into this chemical class.

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Similar Pyrazolo[3,4-d]pyrimidine Derivatives

Structural and Physicochemical Properties

The table below compares key structural features and properties of the target compound with analogs from the evidence:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Modifications
6-(3,5-Dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (Target)	6: 3,5-dimethylpiperidine; 1: methyl; 4: phenyl	C23H28N6	388.51	Not reported	High lipophilicity due to dimethylpiperidine; moderate steric hindrance
6-(3-Methylpiperidin-1-yl)-N,1-diphenylpyrazolo[3,4-d]pyrimidin-4-amine	6: 3-methylpiperidine; 1: phenyl; 4: phenyl	C23H23N7	397.48	Not reported	Dual phenyl groups enhance π-π interactions but reduce solubility
1-(2-Chloro-2-phenylethyl)-6-(methylthio)-N-phenylpyrazolo[3,4-d]pyrimidin-4-amine	6: methylthio; 1: 2-chloro-2-phenylethyl; 4: phenyl	C21H20ClN5S	409.93	169–171	Thioether improves membrane permeability; chloro group adds electron-withdrawing effects
3-(6-Ethoxynaphthalen-2-yl)-1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	3: ethoxynaphthyl; 1: tetrahydropyran-methyl; 4: amine	C25H27N5O2	429.52	Not reported	Naphthyl group increases molecular weight; tetrahydropyran enhances CNS penetration
6-(2,6-Dimethylmorpholin-4-yl)-1-methyl-N-phenylpyrazolo[3,4-d]pyrimidin-4-amine	6: 2,6-dimethylmorpholine; 1: methyl; 4: phenyl	C21H25N5O	375.46	Not reported	Morpholine ring improves solubility; dimethyl groups reduce conformational flexibility

Key Advantages and Limitations

• Target Compound : The 3,5-dimethylpiperidine group balances lipophilicity and metabolic stability but may limit aqueous solubility.
• Thioether Analogs : Higher membrane permeability but prone to oxidation .

Biological Activity

6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a compound belonging to the pyrazolo[3,4-d]pyrimidine class, known for its diverse biological activities. This article explores the compound's synthesis, biological activity, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{17}H_{22}N_{6}$, with a molecular weight of approximately 314.4 g/mol. The structure features a pyrazolo[3,4-d]pyrimidine core, which is critical for its biological activity.

Property	Value
Molecular Formula	C₁₇H₂₂N₆
Molecular Weight	314.4 g/mol
CAS Number	Not available

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The synthetic routes may vary based on the availability of starting materials and desired yields. Specific methodologies include:

• Formation of the Pyrazolo[3,4-d]pyrimidine Core : This step often involves cyclization reactions.
• Piperidine Substitution : The introduction of the piperidine moiety is crucial for enhancing biological activity.
• Final Modifications : These may include methylation and phenyl substitutions to optimize pharmacological properties.

Research has indicated that compounds in the pyrazolo[3,4-d]pyrimidine class can act as inhibitors of various kinases, particularly casein kinase 1 (CK1). Aberrant activation of CK1 has been linked to cancer and central nervous system disorders . Inhibition of CK1 by this compound could potentially lead to therapeutic effects in these conditions.

Pharmacological Studies

Recent studies have shown promising results regarding the compound's efficacy in inhibiting CK1 with an IC50 value in the low nanomolar range. This suggests a strong potential for therapeutic applications in oncology and neurodegenerative diseases.

Study Reference	Target Kinase	IC50 Value	Notes
	CK1	~78 nM	Effective in various cancer models
	BCL6	Not specified	Potential for targeting tumorigenesis

Cancer Research

In a study focusing on tumorigenesis related to BCL6 deregulation, compounds similar to 6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine demonstrated significant inhibition of BCL6 function. This finding indicates the potential use of such compounds in targeted cancer therapies .

Neurodegenerative Disorders

Another area of investigation includes the effects of this compound on neurodegenerative diseases linked to CK1 dysregulation. Preclinical models have shown that inhibition of CK1 can lead to reduced neuronal apoptosis and improved cognitive function .